2-Hydroxy-1-(3-nitrophenyl)-1-ethanone
Overview
Description
2-Hydroxy-1-(3-nitrophenyl)-1-ethanone is a useful research compound. Its molecular formula is C8H7NO4 and its molecular weight is 181.15 g/mol. The purity is usually 95%.
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Scientific Research Applications
Charge Density and Hydrogen Bonding Analysis
X-N Charge Density Analysis : The study by Hibbs, Overgaard, and Piltz (2003) focused on examining the total experimental charge density in 1-(2-hydroxy-5-nitrophenyl)ethanone. Through high-resolution X-ray and neutron diffraction data, they explored the intricacies of intra- and intermolecular bonding features, particularly the extent of pi-delocalization throughout the molecule. This charge density analysis is crucial for understanding the electronic properties and reactivity of such compounds (Hibbs, Overgaard, & Piltz, 2003).
Synthesis and Antibacterial Activity
Synthesis of Thiosemicarbazones : Parekh and Desai (2006) synthesized 1-[(2'-hydroxy-4'-isopropoxy-5'-nitrophenyl)-ethanonc]-4-(aryl)-3-thiosemicarbazones and tested their antibacterial activity against various bacteria. The structure and efficacy of these compounds highlight the potential of 2-Hydroxy-1-(3-nitrophenyl)-1-ethanone derivatives in developing new antibacterial agents (Parekh & Desai, 2006).
Solid-Liquid Phase Equilibrium and Ternary Phase Diagrams
Ternary Phase Equilibrium : Li et al. (2019) investigated the solid-liquid phase equilibrium of 1-(3-nitrophenyl)ethanone and 1-(4-nitrophenyl)ethanone in different solvents, constructing isothermal ternary phase diagrams. This study is pivotal for understanding the solubility and phase behavior of these compounds, which can be crucial in separation and purification processes in chemical synthesis (Li et al., 2019).
Base-Labile Carboxyl Protecting Group
New Base-Labile Carboxyl Protecting Group : Robles, Pedroso, and Grandas (1993) introduced the 2-(4-acetyl-2-nitrophenyl)ethyl (Anpe) group as a base-labile carboxyl protecting group. This research provides insights into the protection strategies for carboxyl groups, a fundamental aspect in the synthesis of complex organic molecules (Robles, Pedroso, & Grandas, 1993).
Properties
IUPAC Name |
2-hydroxy-1-(3-nitrophenyl)ethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7NO4/c10-5-8(11)6-2-1-3-7(4-6)9(12)13/h1-4,10H,5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DQOFDYBDBHDTPG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90377172 | |
Record name | 2-hydroxy-1-(3-nitrophenyl)-1-ethanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90377172 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
181.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
72802-41-6 | |
Record name | 2-hydroxy-1-(3-nitrophenyl)-1-ethanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90377172 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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